Cas no 811782-35-1 (Piperidine, 4,4-dimethyl-3-phenyl-)

• Product Name: Piperidine, 4,4-dimethyl-3-phenyl-
• CAS No: 811782-35-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5262419
• Update Time: 2026-03-09

Piperidine, 4,4-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4,4-dimethyl-3-phenyl-
• 4,4-Dimethyl-3-phenylpiperidine

• Inchi： 1S/C13H19N/c1-13(2)8-9-14-10-12(13)11-6-4-3-5-7-11/h3-7,12,14H,8-10H2,1-2H3
• InChI Key： BOCJUWGFFDLICP-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C)C(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Piperidine, 4,4-dimethyl-3-phenyl-

Piperidine, 4,4-dimethyl-3-phenyl- (CAS No. 811782-35-1): A Comprehensive Overview

Piperidine, 4,4-dimethyl-3-phenyl-, identified by its Chemical Abstracts Service (CAS) number 811782-35-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of two methyl groups at the 4-position and a phenyl group at the 3-position imparts unique structural and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>Piperidine, 4,4-dimethyl-3-phenyl- structure is highly versatile, enabling its incorporation into a wide array of pharmacophores. Its nitrogen atom can form hydrogen bonds, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature has made it a popular building block in drug discovery programs aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in< strong>Piperidine, 4,4-dimethyl-3-phenyl- due to its potential applications in medicinal chemistry. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity for specific biological receptors. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The< strong>CAS No. 811782-35-1 designation ensures that researchers can reliably identify and procure this compound for their studies. The systematic naming convention provides a clear and unambiguous description of its molecular structure, which is crucial for reproducibility in scientific experiments.

One of the most compelling aspects of< strong>Piperidine, 4,4-dimethyl-3-phenyl- is its role as a precursor in the synthesis of more complex molecules. Its reactivity allows for functionalization at multiple sites, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has been instrumental in identifying lead compounds that exhibit promising pharmacological activity.

The pharmaceutical industry has shown particular interest in< strong>Piperidine, 4,4-dimethyl-3-phenyl- due to its potential as a scaffold for drug development. Several preclinical studies have demonstrated the efficacy of compounds derived from this scaffold in models of inflammation, pain, and neurodegenerative disorders. These findings have spurred further investigation into optimizing its pharmacokinetic and pharmacodynamic properties.

Advances in synthetic methodologies have also contributed to the increasing utility of< strong>Piperidine, 4,4-dimethyl-3-phenyl-. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations have not only reduced costs but also improved the quality and consistency of the compound for research applications.

The< strong>CAS No. 811782-35-1 serves as a critical reference point for regulatory compliance and safety assessments. Manufacturers and researchers must adhere to stringent guidelines when handling this compound to ensure workplace safety and environmental protection. Detailed safety data sheets (SDS) are available to provide comprehensive information on its handling, storage, and disposal.

In conclusion, Piperidine, 4,4-dimethyl-3-phenyl- (CAS No. 811782-35-1) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents. As scientific understanding continues to evolve, the applications of this compound are likely to expand further, contributing to advancements in medicine and biotechnology.